Cas no 1805369-90-7 (3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1805369-90-7
• MF: C₈H₇ClF₂N₂O
• MW: 220.603787660599
• CID: 4874637
• Update Time: 2025-06-10

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H7ClF2N2O/c9-7-4(2-12)1-5(8(10)11)6(3-14)13-7/h1,3,8H,2,12H2
• InChI Key： NFFNLPBTYGHEFR-UHFFFAOYSA-N
• SMILES： ClC1=C(CN)C=C(C(F)F)C(C=O)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.1
• Topological Polar Surface Area: 56

Additional information on 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde

Comprehensive Introduction to 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805369-90-7)

3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1805369-90-7) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine core and functional groups such as aminomethyl, chloro, and difluoromethyl, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, which includes a carboxaldehyde moiety, makes it particularly valuable for constructing complex heterocyclic systems, a key focus in modern drug discovery.

In recent years, the demand for pyridine derivatives like 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde has surged due to their applications in developing small-molecule inhibitors and crop protection agents. Researchers are particularly interested in its potential role in addressing global challenges such as antimicrobial resistance and sustainable agriculture. For instance, its difluoromethyl group is known to enhance metabolic stability, a critical factor in designing longer-lasting agrochemicals with reduced environmental impact.

The synthesis of CAS No. 1805369-90-7 involves multi-step organic reactions, often starting from commercially available pyridine precursors. Key steps include halogenation, amination, and formylation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality assurance, ensuring compliance with industry standards for pharmaceutical intermediates.

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In conclusion, 3-(Aminomethyl)-2-chloro-5-(difluoromethyl)pyridine-6-carboxaldehyde exemplifies the innovation driving modern chemical research. Its structural features and adaptability make it indispensable for developing next-generation therapeutics and eco-friendly agrochemicals, aligning with trends like green chemistry and precision medicine. As research progresses, this compound is poised to play a pivotal role in solving some of the most pressing challenges in health and agriculture.